Cas no 1803530-22-4 (2-Amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1803530-22-4
• MF: C₇H₇F₄N₃O
• MW: 225.14359498024
• CID: 4931322
• Update Time: 2025-07-21

2-Amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F4N3O/c8-5-3(2-12)1-4(6(13)14-5)15-7(9,10)11/h1H,2,12H2,(H2,13,14)
• InChI Key： CXUVHVXARYLNMO-UHFFFAOYSA-N
• SMILES： FC1=C(CN)C=C(C(N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine

Professional Introduction to 2-Amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1803530-22-4)

2-Amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine, a compound with the CAS number 1803530-22-4, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of multiple functional groups such as amino, fluoro, and trifluoromethoxy substituents, contribute to its remarkable chemical properties and biological relevance.

The< strong>nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) guidelines, ensuring precision and consistency in chemical communication. The term "pyridine" refers to a six-membered aromatic ring containing one nitrogen atom, while the substituents provide additional functional properties. Specifically, the 2-amino group at the 2-position, the 5-(aminomethyl) group at the 5-position, the 6-fluoro group at the 6-position, and the 3-(trifluoromethoxy) group at the 3-position collectively define its unique identity. These substituents not only influence its reactivity but also play a crucial role in determining its interaction with biological targets.

In recent years, there has been a growing interest in developing novel pyridine derivatives for their potential applications in medicine. The structural complexity of 2-amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine makes it an attractive candidate for further investigation. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological functions. For instance, the amino groups can be used for further derivatization through condensation reactions, while the fluoro and trifluoromethoxy groups are known to enhance metabolic stability and binding affinity.

The< strong>biological significance of this compound has been explored in several cutting-edge research studies. Pyridine derivatives have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The structural motifs present in 2-amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine are reminiscent of known bioactive molecules that interact with enzymes and receptors involved in disease pathways. For example, studies have indicated that pyridine-based compounds can modulate kinase activity, which is crucial in cancer therapy. The fluorinated substituents are particularly noteworthy, as they have been shown to improve drug bioavailability by enhancing lipophilicity and reducing metabolic degradation.

The< strong>catalytic potential of this compound has also been highlighted in synthetic chemistry. The combination of amino and fluoro groups provides a versatile platform for developing novel catalysts or ligands that can facilitate complex organic transformations. In particular, the presence of chiral centers or stereogenic elements can be exploited to create enantiomerically pure compounds, which are often required in pharmaceutical applications due to their improved efficacy and reduced side effects. Researchers have demonstrated that derivatives of this compound can serve as effective catalysts in cross-coupling reactions, which are fundamental to constructing complex molecular architectures.

In addition to its pharmaceutical and synthetic applications, 2-amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine has potential uses in material science. The unique electronic properties conferred by the fluorinated and trifluoromethoxy groups make it an interesting candidate for developing advanced materials with tailored optical or electronic characteristics. For instance, such compounds could be incorporated into organic semiconductors or optoelectronic devices where their ability to absorb or emit light at specific wavelengths is beneficial.

The< strong>safety profile of this compound is another critical aspect that warrants thorough investigation. While it does not fall under categories of hazardous or controlled substances, its reactivity and potential interactions with biological systems must be carefully evaluated before any large-scale applications. Preliminary toxicological studies suggest that pyridine derivatives are generally well-tolerated when used appropriately. However, comprehensive safety assessments are essential to ensure that any risks associated with its use are minimized.

In conclusion, 2-amino-5-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1803530-22-4) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it an invaluable tool for pharmaceutical research, synthetic chemistry, and material science applications. As our understanding of its properties continues to evolve through ongoing research efforts, it is likely that new and innovative uses will emerge beyond those currently envisioned.